Cas no 2171967-01-2 (tert-butyl 7,7,9-trimethyl-2-azaspiro4.5decane-4-carboxylate)

• Product Name: tert-butyl 7,7,9-trimethyl-2-azaspiro4.5decane-4-carboxylate
• CAS No: 2171967-01-2
• MF: C₁₇H₃₁NO₂
• MW: 281.433545351028
• CID: 6233224
• PubChem ID: 165963266
• Update Time: 2025-09-28

tert-butyl 7,7,9-trimethyl-2-azaspiro4.5decane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 7,7,9-trimethyl-2-azaspiro4.5decane-4-carboxylate
• EN300-1455604
• 2171967-01-2
• tert-butyl 7,7,9-trimethyl-2-azaspiro[4.5]decane-4-carboxylate

• Inchi： 1S/C17H31NO2/c1-12-7-16(5,6)10-17(8-12)11-18-9-13(17)14(19)20-15(2,3)4/h12-13,18H,7-11H2,1-6H3
• InChI Key： VWXDRPVMKHARKP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CNCC21CC(C)CC(C)(C)C2)=O

Computed Properties

• Exact Mass: 281.235479232g/mol
• Monoisotopic Mass: 281.235479232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl 7,7,9-trimethyl-2-azaspiro4.5decane-4-carboxylate

Introduction to Tert-butyl 7,7,9-trimethyl-2-azaspiro4.5decane-4-carboxylate (CAS No. 2171967-01-2)

The compound Tert-butyl 7,7,9-trimethyl-2-azaspiro4.5decane-4-carboxylate, identified by its CAS number 2171967-01-2, is a specialized organic molecule with a unique structural framework that has garnered significant attention in the field of medicinal chemistry and drug discovery. This spirocyclic amide derivative features a complex heterocyclic core, incorporating a nitrogen atom within a spirocane structure, which is further functionalized with tert-butyl and methyl groups. Such structural motifs are often engineered to enhance pharmacological properties such as solubility, metabolic stability, and target binding affinity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential of this compound in various therapeutic applications. The spirocyclic scaffold of Tert-butyl 7,7,9-trimethyl-2-azaspiro4.5decane-4-carboxylate offers a rigid yet flexible framework that can be tailored for interactions with biological targets. For instance, the presence of the amide group and the nitrogen-containing heterocycle suggests potential binding capabilities with enzymes and receptors involved in metabolic pathways or inflammatory responses.

In the context of drug development, the tert-butyl and methyl substituents contribute to the overall lipophilicity of the molecule, which is a critical parameter for oral bioavailability. Additionally, the spirocyclic structure can minimize conformational flexibility, leading to more predictable pharmacokinetic profiles. These attributes make Tert-butyl 7,7,9-trimethyl-2-azaspiro4.5decane-4-carboxylate an attractive candidate for further investigation in medicinal chemistry.

One of the most promising areas of research involving this compound is its potential as a scaffold for kinase inhibitors. Kinases are key enzymes in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. The nitrogen-containing heterocycle in Tert-butyl 7,7,9-trimethyl-2-azaspiro4.5decane-4-carboxylate could serve as a hydrogen bond acceptor or participate in hydrophobic interactions with kinase active sites. Furthermore, the spirocyclic core provides steric hindrance that can be optimized to fit specific kinase pockets.

Recent studies have also explored the compound's potential as an intermediate in the synthesis of more complex pharmacophores. The carboxylate group at position 4 can be readily modified through various chemical reactions, such as esterification or amidation, allowing for the creation of derivatives with tailored biological activities. This modular approach is particularly valuable in drug discovery pipelines where rapid diversification of molecular structures is essential.

The synthesis of Tert-butyl 7,7,9-trimethyl-2-azaspiro4.5decane-4-carboxylate presents unique challenges due to its complex stereochemistry and multiple functional groups. However, recent advances in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been employed to construct the spirocyclic core with high enantioselectivity and yield.

In conclusion,Tert-butyl 7,7,9-trimethyl-2-azaspiro4.5decane-4-carboxylate (CAS No. 2171967-01-2) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique spirocyclic amide framework offers opportunities for designing novel therapeutics targeting various diseases. As research continues to uncover new applications for this molecule,Tert-butyl 7,7,9-trimethyl-2-azaspiro4.5decane-4-carboxylate is poised to play an important role in the development of next-generation drugs.